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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B7721705 Get Quote

This document provides essential procedural guidance for the safe handling and disposal of

acrylic anhydride in a laboratory setting. The following protocols are designed for researchers,

scientists, and drug development professionals to ensure operational safety and regulatory

compliance.

Urgent Safety Profile: Acrylic anhydride is a corrosive, combustible, and moisture-sensitive

lachrymator. It reacts violently with water, releasing acrylic acid and generating heat. Inhalation,

ingestion, or skin contact can cause severe burns and tissue damage. All handling must be

performed in a certified chemical fume hood while wearing appropriate personal protective

equipment.

Chemical and Safety Data
The following table summarizes key quantitative data for acrylic anhydride, essential for safe

handling and storage.
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Property Value Citation

Molecular Formula C₆H₆O₃

Molecular Weight 126.11 g/mol

Appearance Colorless liquid

Boiling Point 65-67 °C at 12 mmHg

Flash Point 67 °C (153 °F) - closed cup

Density 1.109 g/cm³ at 25 °C

Step-by-Step Disposal Procedure for Unused
Acrylic Anhydride
On-site neutralization of acrylic anhydride is not recommended due to its violent, exothermic

reaction with water and other neutralizing agents. The preferred and safest method is disposal

as hazardous chemical waste through a certified environmental management company.

Protocol for Preparing Acrylic Anhydride Waste for Disposal:

Segregation:

Designate a specific, clearly labeled hazardous waste container for acrylic anhydride and

materials contaminated with it.

Crucially, do not mix acrylic anhydride waste with other chemical waste streams,

especially aqueous solutions, acids, bases, alcohols, or oxidizing agents, to prevent

violent reactions within the container.

Containment:

The primary waste container must be made of a compatible material (e.g., glass or certain

types of polyethylene) and be in good condition with a secure, tightly sealing cap.

If collecting unused or neat acrylic anhydride, ensure the container is dry before adding

the chemical.
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Place the sealed primary container into a larger, durable secondary container (e.g., a pail

or drum with absorbent packing material) to prevent breakage and contain potential leaks.

Labeling:

Label the waste container clearly and accurately. The label must include:

The words "Hazardous Waste"

"Acrylic Anhydride"

Associated hazard symbols (e.g., Corrosive, Flammable)

Accumulation start date

Researcher's name and contact information

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated hazardous

waste accumulation area.

The storage area must be away from sources of ignition, moisture, and incompatible

chemicals.

Arranging Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of acrylic anhydride down the drain or in regular trash.

Small Spill Cleanup Protocol
This protocol applies to spills of less than 100 mL within a chemical fume hood. For larger

spills, evacuate the area and contact your EHS emergency line immediately.

Alert & Restrict: Alert personnel in the immediate area and restrict access. Ensure the fume

hood sash is kept at the lowest practical height.
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Don PPE: If not already worn, don the required PPE: chemical splash goggles, face shield,

long-sleeved flame-retardant lab coat, and heavy-duty chemical-resistant gloves (e.g., butyl

rubber or laminate).

Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite, clay, or sand.

Do not use combustible materials like paper towels as the primary absorbent.

Collect: Carefully collect the absorbed material using spark-proof tools (e.g., plastic scoop)

and place it into a designated, dry hazardous waste container.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

acetone), placing the used cloth into the same hazardous waste container.

Dispose: Seal, label, and store the waste container as described in the disposal procedure

above.

Visual Guides for Safe Handling
The following diagrams illustrate critical safety and procedural workflows for managing acrylic
anhydride.
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Caption: Chemical incompatibility diagram for acrylic anhydride.
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Acrylic Anhydride Waste Generated
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Yes (Spill)
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Caption: Step-by-step workflow for acrylic anhydride waste disposal.
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To cite this document: BenchChem. [Acrylic Anhydride: Safe Disposal and Handling
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721705#acrylic-anhydride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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